Molecular Structure and Physicochemical Properties of Zinc Tetraoctadecyl Bis(phosphate): A Technical Guide for Advanced Drug Delivery Systems
Molecular Structure and Physicochemical Properties of Zinc Tetraoctadecyl Bis(phosphate): A Technical Guide for Advanced Drug Delivery Systems
Executive Summary
In the rapidly evolving landscape of lipid-based drug delivery and supramolecular chemistry, zinc tetraoctadecyl bis(phosphate) (also known as zinc bis(dioctadecyl phosphate), CAS No. 16700-97-3) has emerged as a highly specialized lipidic excipient and artificial ionophore. Characterized by its massive hydrophobic domain (four C18 alkyl chains) and a pH-sensitive zinc-coordinated core, this compound bridges the gap between structural membrane stabilization and stimuli-responsive payload release.
As a Senior Application Scientist, I have structured this technical guide to move beyond basic chemical properties. We will dissect the causality behind its physicochemical behavior, explore its integration into nonphospholipid liposomes (NPLs) and lipid nanoparticles (LNPs), and provide self-validating experimental protocols for its application in advanced therapeutic delivery.
Molecular Architecture and Coordination Chemistry
The structural uniqueness of zinc tetraoctadecyl bis(phosphate) lies in its 2:1 coordination geometry. Two molecules of dioctadecyl phosphate (an anionic amphiphile) coordinate with a central divalent zinc ion ( Zn2+ ).
-
The Hydrophobic Domain: The presence of four octadecyl (C18) chains provides exceptional van der Waals interactions. This allows the molecule to seamlessly intercalate into the hydrophobic core of phospholipid bilayers (e.g., DSPC or POPC) without causing phase separation.
-
The Coordination Core: The zinc-phosphate bond is thermodynamically stable at physiological pH (7.4) but highly susceptible to protonation in acidic environments (pH < 5.5). This creates a built-in "switch" for endosomal escape in drug delivery vectors.
Table 1: Key Physicochemical Properties
| Property | Value | Scientific Implication |
| IUPAC Name | Zinc;dioctadecyl phosphate | Identifies the 2:1 ligand-to-metal ratio. |
| CAS Number | 16700-97-3 | Standard registry identifier . |
| Molecular Formula | C72H148O8P2Zn | Indicates extreme hydrophobicity (72 carbons). |
| Molecular Weight | 1269.3 g/mol | High MW requires high-shear processing for LNP formulation. |
| LogP (Estimated) | ~28.16 | Near-absolute insolubility in water; mandates organic solvent mixing. |
| Polar Surface Area | 136.8 Ų | Confined entirely to the zinc-coordinated phosphate headgroup. |
Physicochemical Mechanisms in Lipid Bilayers
When integrated into a lipid bilayer, zinc tetraoctadecyl bis(phosphate) serves two distinct mechanistic functions:
-
Supramolecular Ion Channel Formation: The zinc-phosphate core can act as a selective filter, mimicking natural ion channels. Research into synthetic anionophores demonstrates that pairing dioctadecyl phosphate with specific cations facilitates highly stable, membrane-insertable ion pairs capable of regulating transmembrane gradients .
-
pH-Responsive Membrane Destabilization: In LNP formulations, the compound acts as a structural anchor. However, upon cellular uptake and subsequent trafficking to the acidic endolysosome, the phosphate groups become protonated. This severs the zinc coordination, causing the bulky tetraoctadecyl complex to split into two dioctadecyl phosphate monomers. This sudden shift in the critical packing parameter (CPP) induces a lamellar-to-hexagonal phase transition, fusing the LNP with the endosomal membrane and releasing the encapsulated drug into the cytosol.
Mechanism of Zn(DP)2 integration into a lipid bilayer and pH-responsive cytosolic payload release.
Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. Every preparative step is paired with an analytical checkpoint to confirm causality and success.
Protocol A: Formulation of Zn(DP)2-Stabilized pH-Responsive LNPs
This protocol utilizes thin-film hydration followed by extrusion, optimized for the extreme hydrophobicity of the tetraoctadecyl tails.
Step 1: Organic Phase Mixing (The Causality of Miscibility)
-
Action: Dissolve Zinc tetraoctadecyl bis(phosphate) (15 mol%), DSPC (45 mol%), Cholesterol (38 mol%), and PEG-DSPE (2 mol%) in a 2:1 Chloroform/Methanol mixture.
-
Rationale: The C18 chains of Zn(DP)2 will aggregate in purely polar or weakly non-polar solvents. The Chloroform/Methanol blend disrupts hydrogen bonding and ensures a homogeneous monomeric distribution of lipids prior to film formation .
Step 2: Thin-Film Evaporation & Desiccation
-
Action: Evaporate the solvent using a rotary evaporator at 40°C under reduced pressure, followed by overnight vacuum desiccation.
-
Rationale: Residual methanol can solvate the zinc core, preventing proper bilayer self-assembly during hydration. Complete desiccation forces the lipids into a dry, stacked lamellar phase.
Step 3: Hydration and Self-Assembly
-
Action: Hydrate the film with PBS (pH 7.4) containing the hydrophilic drug payload at 65°C (above the phase transition temperature, Tm , of DSPC). Vortex vigorously for 10 minutes.
-
Rationale: Hydrating below the Tm results in rigid, fragmented lipid sheets. Hydrating at 65°C ensures the alkyl chains are in a fluid state, allowing the massive Zn(DP)2 complex to seamlessly integrate into the forming multilamellar vesicles (MLVs).
Step 4: High-Shear Extrusion (Size Homogenization)
-
Action: Pass the MLV suspension through a 100 nm polycarbonate membrane 11 times using a heated lipid extruder (65°C).
-
Rationale: The zinc coordination creates local regions of high membrane rigidity. Standard sonication will cause metal-ligand dissociation. Mechanical extrusion forces the vesicles through uniform pores, yielding monodisperse unilamellar vesicles without breaking the coordination bonds.
Step 5: Self-Validation (Quality Control)
-
Action: Measure the formulation using Dynamic Light Scattering (DLS) and Zeta Potential.
-
Validation Check: A successful formulation must yield a Z-average diameter of 100-120 nm, a Polydispersity Index (PDI) < 0.15, and a slightly negative Zeta potential (-5 to -15 mV) due to the shielded phosphate core. If PDI > 0.2, the Zn(DP)2 has likely precipitated, indicating incomplete solvent removal in Step 2.
Workflow for the formulation and validation of Zn(DP)2-stabilized lipid nanoparticles.
Protocol B: Planar Lipid Bilayer (BLM) Electrophysiology
To validate the supramolecular ion channel activity of Zn(DP)2, a voltage-clamp setup across a planar lipid bilayer is required.
Step 1: Bilayer Formation
-
Action: Paint a solution of DPhPC (1,2-diphytanoyl-sn-glycero-3-phosphocholine) in n-decane across a 200 µm aperture separating two chambers (cis and trans) filled with 1 M KCl.
-
Rationale: DPhPC is highly stable and does not undergo phase transitions at room temperature, providing a quiet electrical background to observe single-channel currents.
Step 2: Ionophore Insertion
-
Action: Add a 10 µM ethanolic solution of Zn(DP)2 to the cis chamber. Apply a holding potential of +50 mV.
-
Rationale: The applied voltage creates an electrophoretic driving force, encouraging the highly hydrophobic Zn(DP)2 complexes to partition from the aqueous phase into the hydrophobic core of the DPhPC bilayer.
Step 3: Self-Validation (Conductance Measurement)
-
Action: Record the current traces using a patch-clamp amplifier.
-
Validation Check: Successful insertion is validated by the appearance of discrete, step-like current fluctuations. If the current increases exponentially without discrete steps, the Zn(DP)2 concentration is too high, causing non-specific membrane disruption (detergent effect) rather than controlled channel formation.
Summary of Data and Formulation Parameters
To assist formulation scientists in translating these principles into practice, the following table summarizes the optimized molar ratios for utilizing Zn(DP)2 in targeted drug delivery systems.
Table 2: Optimized LNP Formulation Parameters
| Component | Molar Ratio (%) | Functional Causality in the LNP System |
| Zn(DP)2 | 10 - 20% | Acts as the pH-responsive structural lipid. Exceeding 20% causes membrane rigidity, leading to extrusion failure and particle aggregation. |
| DSPC | 40 - 50% | Forms the primary bilayer matrix. The C18 chains of DSPC perfectly match the C18 chains of Zn(DP)2, maximizing hydrophobic packing. |
| Cholesterol | 30 - 40% | Modulates membrane fluidity. Fills the interstitial gaps created by the bulky zinc-phosphate coordination core, preventing premature payload leakage. |
| PEG-DSPE | 1 - 2% | Provides a hydrophilic corona for steric stabilization, preventing macrophage clearance in vivo. |
References
-
Ahmad, M., et al. "Stimuli-Responsive Anion Transport through Acylhydrazone-Based Synthetic Anionophores." Organic Letters, 2021, 23(19), 7319-7324. Available at:[Link]
-
Polozova, A., & Winnik, F. M. "Contribution of Hydrogen Bonding to the Association of Liposomes and an Anionic Hydrophobically Modified Poly(N-isopropylacrylamide)." Langmuir, 1999, 15(12), 4222-4229. Available at:[Link]
